We have found that a mixture of tri-n-octylamine (TOA) and di-n-hexylsulfide (DHS) in CHCl3 displays synergistic extraction of Ru(III) from aqueous HCl. Approximately 55% of Ru(III) was extracted by a 0.25 M TOA–0.25 M DHS system, whereas a single extractant, 0.25 M TOA or 0.25 M DHS, achieves hardly any Ru(III) extraction. Job plots of the extraction of Ru(III) from 5 M HCl aqueous solution indicate formation of a complex with 1:2:1 Ru(III):TOA:DHS stoichiometry. UV-Vis absorption spectra of the extracted Ru(III) complexes suggest that a DHS molecule is bound to the Ru(III) ion in the inner coordination sphere.

Extraction of 1,3-propanediol (PDO) was reported using the protic ionic liquid (PIL)-based aqueous two-phase system (ATPS). In this study, combinations of PILs (pyrrolidinium formate [Pyrr][HCOO] and propionate [Pyrr][C2H5COO] and inorganic salts (K3PO4 and K2HPO4) as phase-forming components of ATPS, were examined. PDO was successfully extracted with all ATPSs and the best extractability was shown in an ATPS composed of [Pyrr][C2H5COO] and K3PO4. By examining the composition, the highest distribution ratio of 4.52, which is approximately comparable with those of aprotic ionic liquid-based ATPS, was obtained.

Using hexane-1,6-diyl bis (4,4,4-trifluoro-3-oxobutanoate) (H2hdfob), the mechanism for extracting rare earth metal ions to the organic phase was evaluated. From slope analysis, it was clarified that one divalent metal hydroxide ion reacts with two H2hdfob where one of the protons is dissociated from each ligand. Such a complexation formed the 1 : 2 metal–ligand neutral complex. Such a complex formation reaction is very similar to that of Co2+ or Ni2+, which form a 1 : 1 metal–ligand neutral complex.

Separation of scandium (Sc) and yttrium (Y) using solvent-impregnated resin (SIR) containing bis(2,4,4-trimethylpentyl)phosphinic acid (Cyanex 272) along with 1-octanol as a modifier was investigated. 1-Octanol was added to enhance stripping efficiency, since stripping of heavy rare earths from the organic solution containing organophosphorus extractants is difficult. The coated SIR was applied to both batch and chromatographic recovery of Sc and Y. The adsorption of Sc followed the Langmuir isotherm model. Separation of Sc from Y was achieved by employing chromatographic adsorption system together with quantitative elution from SIR by 5 mol/L HCl.

If calixarenes can be dissolved in a relatively safe non-halogen solvent, they can be used in a liquid-liquid extraction process suitable for mass processing. In the present study, extraction behavior of metal ions using a calix[4]arene carboxylic acid derivative (tOct[4]CH2COOH) dissolved in aromatic ethers was investigated. The solubility of tOct[4]CH2COOH in aromatic ethers decreases with increase of the length of aliphatic side chain of the ethers. The solubility of tOct[4]CH2COOH in 1-butoxybenzene (BB) was 28.0 mmol/L, which is smaller than that in chloroform but is higher than those in hexane and toluene. Divalent metal ions Mn(II), Co(II), Ni(II), Cu(II), Zn(II), and Pb(II) were extracted using tOct[4]CH2COOH in BB through proton exchange reaction at similar pH range in toluene, which is higher than that in chloroform. The extraction reaction of Cu(II) using tOct[4]CH2COOH in BB was determined by slope analysis and loading test. The stoichiometry between tOct[4]CH2COOH and Cu(II) was 2:1.

In this research, the kinetics of Co(II) extraction from sulfate medium by the system of “[C8H17NH3][Cyanex 272]+diluent sulfonated kerosene” were investigated using the single drop falling technique. The time of drop formation and coalescence was determined for calculating the Co(II) transfer flux. The influences of aqueous pH, Co(II) concentration and [C8H17NH3][Cyanex 272] concentration on the revised Co(II)-transfer flux (F') were investigated with aim of obtaining reaction orders for extraction rate equations. With the conditions of Co(II) concentration of 0.24 mol/L, [C8H17NH3][Cyanex 272] concentration of 0.24 mol/L, extraction temperature of 298 ± 0.5 K and the normal atmospheric pressure, activation energies (Ea) of extraction reaction for the aqueous pH of 3.0, 4.0 and 5.0 are 3.45, 3.83 and 5.17 kJ/mol, respectively. The equations of extraction rate were calculated and listed in our research based on the different aqueous pH of 3.0, 4.0 and 5.0. The extraction reaction is a diffusion control process according to the values of Ea. The details studies on the kinetics of Co(II) extraction from simulated aqueous solution are significant to optimize its extraction processes.

Crosslinked poly(vinylphosphonic acid) (PVPA) particles were successfully synthesized from vinylphosphonic acid and a crosslinker by water-in-oil (W/O) suspension polymerization using three silicone oils. The structure, morphology, and size of the PVPA particles were confirmed by Fourier transform infrared spectroscopy, scanning electron microscopy, and optical microscopy. The surface of the spherical particles was wrinkled, and their size ranged from 5 – 260 µm. The adsorption of divalent and trivalent metal ions (Cu2+, Zn2+, La3+, Tb3+, Lu3+) from aqueous solutions was studied using the synthesized PVPA particles under batch conditions at various metal ion concentrations and pHs for the first time. For all metal ions, pH-dependent adsorptions were observed. Partial charge neutralization of metal ions occurred because the PVPA particles are highly hydrophilic. The extraction efficiencies of La3+, Tb3+, and Lu3+ are higher than those of Cu2+ and Zn2+. The separation ability for La3+, Tb3+, and Lu3+ is not so high, but they can be used for the group extraction of these metal ions.